4-(4-fluorophenoxy)-N-[[4-(morpholine-4-carbonyl)phenyl]methyl]benzamide

• IUPAC Name: 4-(4-fluorophenoxy)-N-[[4-(morpholine-4-carbonyl)phenyl]methyl]benzamide
• InChI: InChI=1S/C25H23FN2O4/c26-21-7-11-23(12-8-21)32-22-9-5-19(6-10-22)24(29)27-17-18-1-3-20(4-2-18)25(30)28-13-15-31-16-14-28/h1-12H,13-17H2,(H,27,29)
• InChI Key: XXGYMHYUWJKHFH-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)C2=CC=C(C=C2)CNC(=O)C3=CC=C(C=C3)OC4=CC=C(C=C4)F
• Molecular Formula: C25H23FN2O4
• Molecular Weight: 434.5 g/mol

Description

4-(4-Fluorophenoxy)-N-[[4-(morpholine-4-carbonyl)phenyl]methyl]benzamide is a synthetic organic compound that has garnered interest in various fields of scientific research. This compound is characterized by its complex structure, which includes a fluorophenoxy group, a morpholine-4-carbonyl group, and a benzamide core. Its unique chemical properties make it a valuable subject for studies in chemistry, biology, medicine, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(4-fluorophenoxy)-N-[[4-(morpholine-4-carbonyl)phenyl]methyl]benzamide typically involves multiple steps, starting with the preparation of intermediate compounds. One common synthetic route includes the following steps:

Preparation of 4-fluorophenol: This can be achieved through the fluorination of phenol using reagents such as hydrogen fluoride or fluorine gas.

Formation of 4-fluorophenoxybenzaldehyde: The 4-fluorophenol is then reacted with benzaldehyde in the presence of a base to form 4-fluorophenoxybenzaldehyde.

Synthesis of N-[[4-(morpholine-4-carbonyl)phenyl]methyl]benzamide: This intermediate is prepared by reacting 4-fluorophenoxybenzaldehyde with morpholine and a suitable amide coupling reagent, such as N,N’-dicyclohexylcarbodiimide (DCC).

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the synthesis process. Additionally, purification techniques such as recrystallization and chromatography are employed to ensure the high purity of the final product.

Chemical Reactions Analysis

Types of Reactions

4-(4-Fluorophenoxy)-N-[[4-(morpholine-4-carbonyl)phenyl]methyl]benzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The fluorine atom in the fluorophenoxy group can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol for nucleophilic aromatic substitution.

Major Products

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted phenoxy derivatives.

Scientific Research Applications

4-(4-Fluorophenoxy)-N-[[4-(morpholine-4-carbonyl)phenyl]methyl]benzamide has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential interactions with biological macromolecules.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-(4-fluorophenoxy)-N-[[4-(morpholine-4-carbonyl)phenyl]methyl]benzamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and influencing various biochemical pathways. For example, it may inhibit certain enzymes involved in inflammatory processes, thereby exerting anti-inflammatory effects.

Comparison with Similar Compounds

Similar Compounds

• 4-(4-Chlorophenoxy)-N-[[4-(morpholine-4-carbonyl)phenyl]methyl]benzamide
• 4-(4-Bromophenoxy)-N-[[4-(morpholine-4-carbonyl)phenyl]methyl]benzamide
• 4-(4-Methylphenoxy)-N-[[4-(morpholine-4-carbonyl)phenyl]methyl]benzamide

Uniqueness

4-(4-Fluorophenoxy)-N-[[4-(morpholine-4-carbonyl)phenyl]methyl]benzamide is unique due to the presence of the fluorine atom, which can significantly influence its chemical reactivity and biological activity. Fluorine atoms can enhance the compound’s stability, lipophilicity, and ability to interact with biological targets, making it a valuable compound for various applications.